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Compound of Interest

Compound Name: Menthiafolin

Cat. No.: B1175559 Get Quote

Introduction
Menthiafolin is a naturally occurring iridoid glycoside found in select plant species, notably

Menyanthes trifoliata (bogbean). As a distinct phytochemical, it holds potential for use as a

reference standard in the quality control and standardization of herbal extracts and derived

products. This document provides an overview of its chemical properties and outlines

generalized protocols for its use in phytochemical analysis. It is important to note that specific

validated analytical methods for Menthiafolin are not widely documented in publicly available

scientific literature. Therefore, the protocols provided herein are based on standard

phytochemical analysis techniques and should be adapted and validated by the end-user for

their specific matrix and analytical instrumentation.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of Menthiafolin is essential for

its proper handling, storage, and use as a standard.
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Property Value Reference

Molecular Formula C₂₆H₃₆O₁₂ [1]

Molecular Weight 540.56 g/mol [1]

IUPAC Name

[(4aS,5R)-5-ethenyl-1-oxo-6-

[(2R,3S,4R,5R,6S)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-

4,4a,5,6-tetrahydro-3H-

pyrano[3,4-c]pyran-3-yl]

(2E)-6-hydroxy-2,6-

dimethylocta-2,7-dienoate

[1]

CAS Number 19351-64-5 [1]

Appearance

White to off-white powder

(typical for isolated

phytochemicals)

Solubility

Soluble in methanol, ethanol,

and other polar organic

solvents. Limited solubility in

water.

Application as a Phytochemical Standard
Menthiafolin can serve as a reference standard for the following applications:

Qualitative Analysis: Identification and confirmation of the presence of Menthiafolin in plant

extracts and finished products using chromatographic techniques such as High-Performance

Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC)

coupled with mass spectrometry (MS).

Quantitative Analysis: Determination of the concentration of Menthiafolin in various samples

to ensure product consistency and quality.
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Method Validation: As a standard for validating analytical methods for the analysis of iridoid

glycosides in complex matrices.

Experimental Protocols
The following are generalized protocols. Researchers should optimize these methods for their

specific instrumentation and sample matrices.

Standard Stock Solution Preparation
A critical first step in any quantitative analysis is the accurate preparation of a standard stock

solution.

Standard Stock Solution Preparation

Accurately weigh Menthiafolin standard Dissolve in a suitable solvent (e.g., Methanol) Sonicate to ensure complete dissolution Transfer to a volumetric flask Dilute to the mark with the same solvent Mix thoroughly

Click to download full resolution via product page

Caption: Workflow for preparing a Menthiafolin standard stock solution.

Protocol:

Accurately weigh approximately 1.0 mg of Menthiafolin reference standard.

Dissolve the standard in a suitable Class A volumetric flask (e.g., 10 mL) with a high-purity

solvent such as methanol.

Sonicate for 10 minutes to ensure complete dissolution.

Allow the solution to return to room temperature.

Dilute to the final volume with the solvent and mix thoroughly.

Store the stock solution at 2-8°C in a tightly sealed, light-protected container. The stability of

the stock solution under these conditions should be determined.
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Preparation of Calibration Standards
Calibration standards are prepared by diluting the stock solution to various concentrations to

generate a calibration curve.

Protocol:

Perform serial dilutions of the Menthiafolin stock solution using the same solvent to prepare

a series of at least five calibration standards of different concentrations.

The concentration range should bracket the expected concentration of Menthiafolin in the

test samples.

Sample Preparation (General Guideline for Plant
Material)

Plant Material Extraction

Grind dried plant material to a fine powder Accurately weigh the powdered sample Extract with a suitable solvent (e.g., Methanol) via sonication or reflux Filter the extract to remove solid particles Evaporate the solvent under reduced pressure Reconstitute the residue in a known volume of solvent Filter through a 0.45 µm syringe filter before analysis

Role of Menthiafolin in Drug Discovery

Isolation and Purification of Menthiafolin

Use as a Standard for Herbal Extract QC Screening for Biological Activity

In vitro and in vivo studies of the standardized extract Lead Compound for Structural Modification

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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